Cas no 2728760-04-9 (2-Azaspiro[3.3]heptane, 6,6-dimethoxy-, hydrochloride (1:1))

• Product Name: 2-Azaspiro[3.3]heptane, 6,6-dimethoxy-, hydrochloride (1:1)
• CAS No: 2728760-04-9
• MF: C₈H₁₆ClNO₂
• MW: 193.671141624451
• CID: 6012792
• PubChem ID: 165872022
• Update Time: 2025-06-08

2-Azaspiro[3.3]heptane, 6,6-dimethoxy-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[3.3]heptane, 6,6-dimethoxy-, hydrochloride (1:1)
• 6,6-Dimethoxy-2-azaspiro[3.3]Heptane (hydrochloride)
• 6,6-dimethoxy-2-azaspiro[3.3]heptane hydrochloride
• 2728760-04-9
• EN300-37459298

• Inchi： 1S/C8H15NO2.ClH/c1-10-8(11-2)3-7(4-8)5-9-6-7;/h9H,3-6H2,1-2H3;1H
• InChI Key： WFIHSXZWDHFYKI-UHFFFAOYSA-N
• SMILES： O(C1(CC2(CNC2)C1)OC)C.Cl

Computed Properties

• Exact Mass: 193.0869564g/mol
• Monoisotopic Mass: 193.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5Ų

Additional information on 2-Azaspiro[3.3]heptane, 6,6-dimethoxy-, hydrochloride (1:1)

Research Brief on 2-Azaspiro[3.3]heptane, 6,6-dimethoxy-, hydrochloride (1:1) (CAS: 2728760-04-9)

In recent years, the compound 2-Azaspiro[3.3]heptane, 6,6-dimethoxy-, hydrochloride (1:1) (CAS: 2728760-04-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic structure is of particular interest due to its potential applications in drug discovery, especially as a building block for novel therapeutic agents. The unique structural features of this compound, including its spirocyclic core and dimethoxy groups, make it a valuable scaffold for the development of bioactive molecules targeting various diseases.

Recent studies have focused on the synthesis and optimization of 2-Azaspiro[3.3]heptane derivatives, with the hydrochloride salt form (CAS: 2728760-04-9) being investigated for its improved solubility and stability. Researchers have employed advanced synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, to efficiently produce this compound and its analogs. These efforts aim to expand the chemical space available for medicinal chemistry applications.

One of the key findings in recent literature is the potential of 2-Azaspiro[3.3]heptane derivatives as modulators of central nervous system (CNS) targets. Preliminary pharmacological evaluations suggest that these compounds may interact with neurotransmitter receptors, offering opportunities for the treatment of neurological disorders such as depression, anxiety, and schizophrenia. The dimethoxy substitution pattern in particular has been linked to enhanced blood-brain barrier penetration, a critical factor for CNS drug development.

In addition to CNS applications, researchers are exploring the use of 2-Azaspiro[3.3]heptane scaffolds in the design of protease inhibitors. The rigid spirocyclic structure provides conformational constraints that can improve binding selectivity to target enzymes. Several research groups have reported promising results in using this scaffold for developing inhibitors of viral proteases, including those relevant to COVID-19 and other infectious diseases.

The hydrochloride salt form (CAS: 2728760-04-9) has shown particular advantages in formulation development. Recent formulation studies indicate that this salt form exhibits good stability under various pH conditions and demonstrates favorable pharmacokinetic properties in preclinical models. These characteristics make it an attractive candidate for further drug development efforts.

Looking ahead, the research community anticipates continued exploration of 2-Azaspiro[3.3]heptane derivatives in diverse therapeutic areas. Current challenges include optimizing synthetic routes for large-scale production and further elucidating the structure-activity relationships of these compounds. The unique properties of this scaffold, combined with ongoing research efforts, position it as a promising platform for future drug discovery initiatives.